Cas no 2097949-76-1 (1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride)

• Product Name: 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• CAS No: 2097949-76-1
• MF: C₁₂H₁₉Cl₂N
• MW: 248.191961526871
• CID: 5722073
• PubChem ID: 86263010
• Update Time: 2025-05-25

1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• starbld0024475
• 2097949-76-1
• F2167-2070
• 1-(4-chlorophenyl)-3,3-dimethylbutan-1-amine;hydrochloride
• AKOS026747691
• 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

• Inchi： 1S/C12H18ClN.ClH/c1-12(2,3)8-11(14)9-4-6-10(13)7-5-9;/h4-7,11H,8,14H2,1-3H3;1H
• InChI Key： PAGJVJKCYWWSSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(C)(C)C)N.Cl

Computed Properties

• Exact Mass: 247.0894550g/mol
• Monoisotopic Mass: 247.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

Comprehensive Overview of 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 2097949-76-1)

The compound 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 2097949-76-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a chlorophenyl group and a dimethylbutan-1-amine backbone, this compound is widely studied for its potential applications in drug development and therapeutic interventions. Researchers are particularly interested in its physicochemical properties, such as solubility, stability, and bioavailability, which are critical for optimizing its performance in various formulations.

In recent years, the demand for novel amine derivatives like 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride has surged due to their versatility in medicinal chemistry. The 4-chlorophenyl moiety, in particular, is known for its electron-withdrawing effects, which can enhance the binding affinity of the compound to biological targets. This makes it a valuable scaffold for designing inhibitors or modulators of specific enzymes or receptors. Additionally, the hydrochloride salt form improves the compound's solubility, facilitating its use in aqueous-based assays and formulations.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride?" The synthesis typically involves multi-step organic reactions, starting with the alkylation of 3,3-dimethylbutyraldehyde followed by reductive amination with 4-chloroaniline. The final product is then converted to its hydrochloride salt to enhance stability. Researchers also explore alternative methods to improve yield and purity, which are critical for scaling up production.

The compound's potential applications extend beyond pharmaceuticals. For instance, it is being investigated in agrochemical research for its role in developing new crop protection agents. The chlorophenyl group's lipophilic nature allows for better penetration into plant tissues, making it a candidate for fungicides or herbicides. This aligns with the growing trend of sustainable agriculture, where users often search for "eco-friendly chemical solutions for crop management." Such interdisciplinary applications highlight the compound's adaptability and relevance in addressing global challenges.

Another hot topic in the scientific community is the computational modeling of 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride. Advanced techniques like molecular docking and density functional theory (DFT) calculations are employed to predict its interactions with biological targets. These studies are often coupled with experimental validations to ensure accuracy. Searches for "DFT studies on amine derivatives" or "molecular docking of chlorophenyl compounds" reflect the increasing interest in leveraging computational tools to accelerate drug discovery.

Quality control and analytical characterization are also pivotal for CAS No. 2097949-76-1. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to verify the compound's purity and identity. Researchers and manufacturers prioritize these methods to meet regulatory standards, as evidenced by frequent searches for "HPLC methods for amine hydrochloride analysis." Ensuring batch-to-batch consistency is essential for both research and industrial applications.

In conclusion, 1-(4-Chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes, coupled with ongoing research into its synthesis and properties, make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.